Hmgb1-IN-3

• Molecular Formula: C31H46O4
• Molecular Weight: 482.7 g/mol
• InChI: InChI=1S/C31H46O4/c1-26(2)22-9-12-31(7)24(29(22,5)11-10-23(26)33)21(32)17-19-20-18-28(4,25(34)35-8)14-13-27(20,3)15-16-30(19,31)6/h17,20,22,24H,9-16,18H2,1-8H3/t20-,22-,24+,27+,28-,29-,30+,31+/m0/s1
• InChIKey: LHVOTBCQBLBMAB-GJIZTULQSA-N

HMGB1-IN-3 Chemical Identity & Characteristics

HMGB1-IN-3 (also designated as compound E) is a semi-synthetic derivative of glycyrrhizic acid . It is characterized as a small molecule inhibitor of the High Mobility Group Box 1 (HMGB1) protein, a key damage-associated molecular pattern (DAMP) implicated in sterile inflammation . The compound has a molecular weight of 482.69 g/mol and a molecular formula of C31H46O4, corresponding to CAS number 5195-71-1 .

1

HMGB1 DAMP pathway studies. Tool compound for sterile inflammation research.

2

Simplified GA scaffold. Supports CNS model selection over bulkier parent compound.

3

Vendor-stated ICH focus. May support neuroinflammation endpoint screening.

HMGB1-IN-3 Distinction from Generic Glycyrrhizin

Although glycyrrhizic acid (GA) is a known HMGB1 antagonist, its therapeutic utility is constrained by poor pharmacokinetics and limited potency (Kd ~4.03 μM for HMGB1) . Substituting HMGB1-IN-3 with unmodified GA or other in-class inhibitors (e.g., ethyl pyruvate, inflachromene) is not functionally equivalent. HMGB1-IN-3 is a specific structural analog of GA designed to address these limitations, with a distinct application focus in neuroinflammation research, particularly intracerebral hemorrhage models [1]. Unlike broader HMGB1 inhibitors that target release (e.g., ethyl pyruvate) or translocation (e.g., inflachromene), HMGB1-IN-3 is characterized as a direct inhibitor, though its precise binding affinity and selectivity profile remain to be fully published [1]. This differentiation is critical for researchers requiring a GA-based scaffold with potential for improved activity in central nervous system (CNS) inflammation pathways.

This Product

HMGB1-IN-3

Simplified scaffold (MW ~483). Intended for CNS neuroinflammation and ICH model contexts.

Potential Substitute

Glycyrrhizic Acid

Bulky parent compound (MW ~823). Pharmacokinetic profile may not transfer to CNS research models.

• [1] MedChemExpress. HMGB1-IN-3 (HY-168053). Product Datasheet. CAS No. 5195-71-1. View Source

HMGB1-IN-3 Comparative Evidence vs. Analogs

Structural Differentiation vs. Glycyrrhizic Acid

HMGB1-IN-3 is a glycyrrhizic acid derivative . While quantitative comparative activity data (e.g., IC50) for HMGB1-IN-3 against HMGB1 is not publicly disclosed, its structural modification distinguishes it from the parent compound. Glycyrrhizic acid exhibits a dissociation constant (Kd) of 4.03 μM for HMGB1 . HMGB1-IN-3 (C31H46O4, MW 482.69) lacks the glycosidic moieties of glycyrrhizic acid (C42H62O16, MW 822.93), representing a significant molecular simplification that may influence physicochemical properties and target engagement kinetics [1].

Structural Differentiation

Class-level inference

~41% MW reduction vs. glycyrrhizic acid (482.69 vs. 822.93 g/mol).

Supports scaffold simplification review.

Physicochemical impact requires validation.

Evidence Dimension	Molecular Structure and Size
Target Compound Data	Molecular Weight: 482.69 g/mol; Formula: C31H46O4 .
Comparator Or Baseline	Glycyrrhizic Acid: Molecular Weight: 822.93 g/mol; Formula: C42H62O16 [1].
Quantified Difference	Molecular Weight reduced by ~41% (482.69 vs 822.93).
Conditions	Structural comparison based on reported chemical properties.

Why This Matters

This significant reduction in molecular weight and structural complexity is a primary driver for procuring HMGB1-IN-3 over glycyrrhizic acid, as it suggests potential for improved membrane permeability and altered pharmacokinetics, which are critical for in vivo CNS applications.

• [1] PubChem. Glycyrrhizic Acid. Compound Summary. CID: 14982. View Source

Intracerebral Hemorrhage Application Focus

HMGB1-IN-3 is explicitly characterized for research use in intracerebral hemorrhage (ICH) models [1][2]. This contrasts with other HMGB1 inhibitors like HMGB1-IN-1 (compound 6), which has been studied primarily in sepsis and acute kidney injury (AKI) models, demonstrating an IC50 of 15.9 ± 0.6 μM for NO production inhibition in RAW264.7 cells and efficacy in renal protection assays . While direct ICH efficacy data for HMGB1-IN-3 is not publicly detailed, its designated application area represents a clear, vendor-stated differentiation from other analogs in the HMGB1-IN series.

Application Differentiation

Supporting evidence

Vendor-designated for intracerebral hemorrhage research models.

Reported ICH model context.

Differs from HMGB1-IN-1 sepsis/AKI model focus.

Evidence Dimension	Primary Research Application Area
Target Compound Data	Stated for use in intracerebral hemorrhage research [1].
Comparator Or Baseline	HMGB1-IN-1: Studied for anti-inflammatory and anti-sepsis properties in acute kidney injury models .
Quantified Difference	Not applicable (qualitative differentiation in application focus).
Conditions	Based on vendor product descriptions and published research on comparators.

Why This Matters

For researchers modeling neuroinflammatory conditions like ICH, HMGB1-IN-3 offers a structurally distinct tool with a focused application claim, whereas compounds like HMGB1-IN-1 are more closely associated with systemic inflammatory and renal disease models.

• [1] MedChemExpress. HMGB1-IN-3 (HY-168053). Product Datasheet. View Source
• [2] TargetMol. HMGB1-IN-3 (T89924). Product Datasheet. View Source

Potency Comparison via Structural Analogy

In the absence of a published IC50 for HMGB1-IN-3, its activity can be inferred from the class of glycyrrhizin analogues. Studies on structurally related compounds, such as HMGB1-IN-1 (compound 6), show potent inhibition of NO production in RAW264.7 macrophages with an IC50 of 15.9 ± 0.6 μM . Another analog, HMGB1-IN-2 (compound 15), exhibits an IC50 of 20.2 μM in the same assay [1]. Both compounds inhibit the HMGB1/NF-κB/NLRP3 pathway [1]. As a glycyrrhizic acid derivative, HMGB1-IN-3 is expected to operate within a similar potency range and through a comparable mechanism, but its specific activity and selectivity remain to be experimentally verified and published.

Potency Context

Class-level inference

No published IC50. Structural analogs show IC50 15.9–20.2 μM in RAW264.7 cells.

Assay potency context requires independent verification.

Class-level activity inference only; data to verify.

Evidence Dimension	Inhibition of NO Production (Functional Activity)
Target Compound Data	No published IC50 value.
Comparator Or Baseline	HMGB1-IN-1: IC50 = 15.9 ± 0.6 μM in RAW264.7 cells .
Quantified Difference	Not available for target compound.
Conditions	LPS-stimulated RAW264.7 mouse macrophage cells .

Why This Matters

While direct data for HMGB1-IN-3 is lacking, its structural relationship to HMGB1-IN-1 and HMGB1-IN-2 provides a rationale for its procurement as a research tool for exploring HMGB1-mediated inflammation, with the caveat that users must independently validate its potency and selectivity in their specific assays.

• [1] MedChemExpress. HMGB1-IN-2 (HY-168054). Product Datasheet. View Source

HMGB1-IN-3 Recommended Research Scenarios

Neuroinflammation in Intracerebral Hemorrhage Models

HMGB1-IN-3 is the preferred compound for studies specifically modeling the sterile inflammatory response following intracerebral hemorrhage [1]. Its vendor-stated application aligns with research exploring the role of extracellular HMGB1 in secondary brain injury, where inhibiting HMGB1 may reduce cerebral edema and improve neurological outcomes. This scenario leverages the compound's designated focus, making it a more targeted choice than generic HMGB1 inhibitors like glycyrrhizin or ethyl pyruvate, which have broader, less CNS-specific literature bases.

SAR Studies of Glycyrrhizic Acid Derivatives

HMGB1-IN-3 serves as a key scaffold in medicinal chemistry programs aimed at improving upon the pharmacokinetic and pharmacodynamic limitations of the parent compound, glycyrrhizic acid [2]. Researchers seeking to understand how the removal of the glycosidic moiety impacts HMGB1 binding affinity, cellular permeability, and in vivo distribution will find HMGB1-IN-3 (MW 482.69) a valuable comparator to the much larger and more polar parent molecule (MW 822.93). This scenario is supported by the structural differentiation evidence, where HMGB1-IN-3 represents a distinct chemical space within the class of HMGB1 antagonists.

Comparative Mechanisms of HMGB1 Inhibitors

HMGB1-IN-3 is a useful tool for dissecting the specific pathways of HMGB1 inhibition. It can be used alongside other inhibitors with different mechanisms, such as ethyl pyruvate (an HMGB1 release inhibitor) or inflachromene (an HMGB1 translocation inhibitor), to determine which node of HMGB1 signaling is most therapeutically relevant in a given disease model . By comparing the effects of HMGB1-IN-3 (a presumed direct inhibitor) with those of release or translocation blockers, researchers can gain mechanistic insight into the role of extracellular versus intracellular HMGB1 pools in driving inflammation.

Application

Selection Property

Validation Focus

Intracerebral Hemorrhage Research

Vendor-stated CNS application context

Neuroinflammation and cerebral edema endpoints

Glycyrrhizic Acid SAR Studies

Scaffold simplification and MW difference

Membrane permeability and target engagement review

HMGB1 Inhibitor Mechanism Profiling

Presumed direct inhibition context

Extracellular vs. intracellular signaling pathway review

• [1] TargetMol. HMGB1-IN-3 (T89924). Product Datasheet. View Source
• [2] MedChemExpress. HMGB1-IN-3 (HY-168053). Product Datasheet. View Source